Cas no 1806977-35-4 (5-(Difluoromethyl)-4-fluoro-2-nitro-3-(trifluoromethyl)pyridine)

5-(Difluoromethyl)-4-fluoro-2-nitro-3-(trifluoromethyl)pyridine is a fluorinated pyridine derivative with a highly functionalized structure, making it a valuable intermediate in agrochemical and pharmaceutical synthesis. Its key advantages include the presence of multiple electron-withdrawing groups (difluoromethyl, fluoro, nitro, and trifluoromethyl), which enhance reactivity and stability in selective transformations. The compound's unique substitution pattern allows for precise modifications in heterocyclic chemistry, facilitating the development of advanced active ingredients. Its fluorine-rich structure also contributes to improved metabolic stability and bioavailability in target applications. Suitable for use in cross-coupling reactions and nucleophilic substitutions, this compound offers versatility in constructing complex molecules for crop protection and medicinal chemistry research.

5-(Difluoromethyl)-4-fluoro-2-nitro-3-(trifluoromethyl)pyridine structure

1806977-35-4 structure

Product Name:5-(Difluoromethyl)-4-fluoro-2-nitro-3-(trifluoromethyl)pyridine

CAS No:1806977-35-4

MF:C₇H₂F₆N₂O₂

MW:260.093402385712

CID:4884443

Update Time:2025-05-25

5-(Difluoromethyl)-4-fluoro-2-nitro-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

- 5-(Difluoromethyl)-4-fluoro-2-nitro-3-(trifluoromethyl)pyridine
- Inchi： 1S/C7H2F6N2O2/c8-4-2(5(9)10)1-14-6(15(16)17)3(4)7(11,12)13/h1,5H
- InChI Key： RLZLLRZKLKNSIP-UHFFFAOYSA-N
- SMILES： FC1C(C(F)F)=CN=C(C=1C(F)(F)F)[N+](=O)[O-]

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 17
Rotatable Bond Count: 1
Complexity: 291
XLogP3: 2.6
Topological Polar Surface Area: 58.7

5-(Difluoromethyl)-4-fluoro-2-nitro-3-(trifluoromethyl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029033247-250mg	5-(Difluoromethyl)-4-fluoro-2-nitro-3-(trifluoromethyl)pyridine	1806977-35-4	95%	250mg	$960.40	2022-03-31
Alichem	A029033247-500mg	5-(Difluoromethyl)-4-fluoro-2-nitro-3-(trifluoromethyl)pyridine	1806977-35-4	95%	500mg	$1,786.10	2022-03-31
Alichem	A029033247-1g	5-(Difluoromethyl)-4-fluoro-2-nitro-3-(trifluoromethyl)pyridine	1806977-35-4	95%	1g	$2,866.05	2022-03-31

5-(Difluoromethyl)-4-fluoro-2-nitro-3-(trifluoromethyl)pyridine Related Literature

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Additional information on 5-(Difluoromethyl)-4-fluoro-2-nitro-3-(trifluoromethyl)pyridine

Research Brief on 5-(Difluoromethyl)-4-fluoro-2-nitro-3-(trifluoromethyl)pyridine (CAS: 1806977-35-4)

The compound 5-(Difluoromethyl)-4-fluoro-2-nitro-3-(trifluoromethyl)pyridine (CAS: 1806977-35-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses. The compound's highly fluorinated pyridine core and nitro group make it a promising candidate for various applications, including agrochemicals and pharmaceuticals.

Recent studies have highlighted the synthetic challenges and innovative approaches to producing 5-(Difluoromethyl)-4-fluoro-2-nitro-3-(trifluoromethyl)pyridine. A 2023 publication in the Journal of Fluorine Chemistry detailed a novel multi-step synthesis route that improves yield and purity, addressing previous limitations in scalability. The study emphasized the role of fluorination reagents and nitro-group introduction strategies, which are critical for maintaining the compound's stability and reactivity.

In terms of biological activity, preliminary research has explored the compound's potential as a building block for drug discovery. A 2022 study in Bioorganic & Medicinal Chemistry Letters investigated its incorporation into kinase inhibitors, demonstrating moderate activity against specific cancer-related kinases. The presence of multiple fluorine atoms enhances the compound's lipophilicity and metabolic stability, which are desirable traits in drug development. However, further optimization is needed to improve selectivity and reduce off-target effects.

Another area of interest is the compound's application in agrochemicals. A 2023 report by a leading agrochemical company highlighted its use as an intermediate in the synthesis of next-generation herbicides. The compound's ability to disrupt plant-specific metabolic pathways while exhibiting low toxicity to mammals positions it as a sustainable alternative to traditional herbicides. Field trials are currently underway to evaluate its efficacy and environmental impact.

Despite these promising developments, challenges remain. The compound's high reactivity and potential for decomposition under certain conditions necessitate careful handling and storage. Additionally, regulatory hurdles related to its fluorinated nature may impact its commercialization timeline. Researchers are actively working on stabilizing formulations and conducting comprehensive toxicity studies to address these concerns.

In conclusion, 5-(Difluoromethyl)-4-fluoro-2-nitro-3-(trifluoromethyl)pyridine (CAS: 1806977-35-4) represents a versatile and promising compound with applications spanning pharmaceuticals and agrochemicals. Continued research into its synthesis, biological activity, and safety profile will be crucial for unlocking its full potential. This brief underscores the need for interdisciplinary collaboration to overcome existing challenges and accelerate its translation into practical applications.